Cas no 16987-30-7 (1H-Azepin-1-amine,hexahydro-N-[(4-nitrophenyl)methylene]-)

• Product Name: 1H-Azepin-1-amine,hexahydro-N-[(4-nitrophenyl)methylene]-
• CAS No: 16987-30-7
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 192071
• PubChem ID: 255906
• Update Time: 2025-04-19

1H-Azepin-1-amine,hexahydro-N-[(4-nitrophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepin-1-amine,hexahydro-N-[(4-nitrophenyl)methylene]-
• N-(Azepan-1-yl)-1-(4-nitrophenyl)methanimine
• 1-(4-nitrophenyl)-1-propyne
• 1-(4-nitrophenyl)propyne
• 1-nitro-4-(prop-1-ynyl)benzene
• 1-Nitro-4-prop-1-inyl-benzol
• 1-nitro-4-prop-1-ynyl-benzene
• 4-nitro
• AG-E-90684
• AGN-PC-006I8C
• azepan-1-yl-(4-nitro-benzylidene)-amine
• Benzene, 1-nitro-4-(1-propynyl)-
• Benzene,1-nitro-4-(1-propyn-1-yl)-
• Benzene,1-nitro-4-(1-propynyl)- (8CI,9CI)
• CTK4G1166
• p-nitro-1-(prop-2-enyl)benzene
• p-Nitrobenzaldehyd-1,1-hexamethylen-hydrazon
• SureCN9843191
• 16987-30-7
• HMS3089K22
• CHEMBL1708099
• MLS002694454
• NCIOpen2_004270
• SMR001560383
• DTXSID10937696

• Inchi： 1S/C13H17N3O2/c17-16(18)13-7-5-12(6-8-13)11-14-15-9-3-1-2-4-10-15/h5-8,11H,1-4,9-10H2
• InChI Key： YEFOWGFKCOZUDR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C=NN1CCCCCC1)=O

Computed Properties

• Exact Mass: 247.13221
• Monoisotopic Mass: 247.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 422°C at 760 mmHg
• Flash Point: 209°C
• Refractive Index: 1.596
• PSA: 58.74
• LogP: 3.26580